Cas no 868674-21-9 (methyl 4-{(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate)

• Product Name: methyl 4-{(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate
• CAS No: 868674-21-9
• MF: C₁₉H₁₃ClN₂O₃S
• MW: 384.836122274399
• CID: 6025058
• PubChem ID: 2151398
• Update Time: 2025-08-03

methyl 4-{(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate
• ZOWNEUCXQKDARL-VZCXRCSSSA-N
• methyl 4-[(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)carbamoyl]benzoate
• (Z)-methyl 4-((4-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)carbamoyl)benzoate
• AKOS024611483
• methyl 4-{[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate
• F1816-0736
• 868674-21-9

• Inchi： 1S/C19H13ClN2O3S/c1-3-11-22-16-14(20)5-4-6-15(16)26-19(22)21-17(23)12-7-9-13(10-8-12)18(24)25-2/h1,4-10H,11H2,2H3/b21-19+
• InChI Key： ZOWNEUCXQKDARL-XUTLUUPISA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)/N=C2\N(CC#C)C3=C(Cl)C=CC=C3S\2)C=C1

Computed Properties

• Exact Mass: 384.0335411g/mol
• Monoisotopic Mass: 384.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.3Ų

Additional information on methyl 4-{(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate

Methyl 4-{(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate: A Comprehensive Overview

The compound with CAS No. 868674-21-9, commonly referred to as methyl 4-{(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole core, a chloro substituent, and a propargyl group. The presence of these functional groups makes it a versatile molecule with applications ranging from pharmaceuticals to advanced materials.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of new materials with unique optical and electronic properties. The chloro substituent in this compound plays a crucial role in modulating the electronic characteristics of the molecule, making it suitable for applications in optoelectronics. Additionally, the propargyl group introduces steric effects and enhances the molecule's reactivity, which is advantageous in organic synthesis.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported successful syntheses using transition metal catalysts, such as palladium complexes, to facilitate key transformations. The use of these catalysts not only improves the yield but also ensures high purity of the final product. This compound has been synthesized through a combination of coupling reactions and cyclization processes, which are critical for constructing the benzothiazole framework.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. For instance, its ability to form self-assembled monolayers (SAMs) has been explored in recent studies. SAMs are widely used in nanotechnology for creating surfaces with tailored properties, such as hydrophobicity or conductivity. The incorporation of this compound into SAMs could lead to novel materials with applications in sensors, electronics, and biomedical devices.

In the pharmaceutical industry, this compound has shown potential as a building block for drug delivery systems. Its structure allows for the incorporation of bioactive molecules through various functional groups. Recent research has focused on its use as a carrier for anticancer drugs due to its ability to enhance drug solubility and bioavailability. The chloro substituent also contributes to its pharmacokinetic properties, making it an attractive candidate for drug development.

Another area where this compound has garnered significant attention is in the field of organic electronics. Its conjugated system enables efficient charge transport properties, which are essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have demonstrated that incorporating this compound into OLED structures can improve device performance by enhancing electron mobility and emission efficiency.

The environmental impact of synthesizing this compound has also been a topic of recent research. Efforts have been made to develop more sustainable synthesis routes that minimize waste and reduce energy consumption. For example, green chemistry approaches using biodegradable solvents and recyclable catalysts have been explored to make the production process more eco-friendly.

In conclusion, methyl 4-{(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate (CAS No. 868674